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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethyloctane

Cat. No.: B14550568

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-2,2-dimethyloctane is a highly branched saturated hydrocarbon with the molecular
formula Ci2Hz6.[1] As an alkane, it is characterized by its relative inertness due to the presence
of only strong, nonpolar carbon-carbon and carbon-hydrogen single bonds.[2] Consequently, its
applications in multi-step organic synthesis as a starting material for complex molecule
construction are limited. However, its specific structural features make it relevant in other areas
of organic chemistry, particularly in fuel science and as a potential, though not widely
documented, reference compound. This document outlines the primary methodologies for its
synthesis and discusses its potential applications based on the general reactivity of highly
branched alkanes.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Ethyl-2,2-dimethyloctane is provided
below for easy reference.
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Property Value Reference
Molecular Formula Ci2H26 [1]
Molecular Weight 170.33 g/mol [1]
CAS Registry Number 62183-95-3 [1]
IUPAC Name 3-ethyl-2,2-dimethyloctane [1]
XLogP3-AA 6 [1]
Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor
ydrog p 0 [1]
Count

Key Applications in Organic Chemistry

While not a common building block in traditional organic synthesis, 3-Ethyl-2,2-
dimethyloctane and similar branched alkanes have applications in several specialized areas:

o Fuel Additives: Highly branched alkanes are prized components of gasoline due to their high
octane ratings, which prevent engine knocking.[3] The compact, branched structure of 3-
Ethyl-2,2-dimethyloctane leads to more stable carbocation intermediates during
combustion, resulting in smoother burning.[4]

» Reference Standards: Due to its well-defined structure and physical properties, it can serve
as a reference standard in analytical techniques such as Gas Chromatography-Mass
Spectrometry (GC-MS) for the analysis of complex hydrocarbon mixtures like gasoline.

e Precursor in Cracking and Isomerization: In petroleum refining, alkanes like 3-Ethyl-2,2-
dimethyloctane can be subjected to catalytic cracking to produce smaller, more valuable
alkanes and alkenes, or they can be isomerized to other Ci2 isomers.[5][6]

o Inert Solvent: Like other alkanes, it is a nonpolar solvent and could be used for reactions
involving nonpolar reagents, although more common and less expensive alkanes are
typically used.
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Experimental Protocols

Protocol 1: Synthesis via Acid-Catalyzed Isomerization
of Linear Alkanes

The industrial synthesis of branched alkanes like 3-Ethyl-2,2-dimethyloctane often involves
the isomerization of linear or less-branched alkanes over an acid catalyst. This process is
central to improving the octane number of gasoline.

Objective: To produce a mixture of branched alkanes, including 3-Ethyl-2,2-dimethyloctane,
from a linear alkane feedstock.

Materials:

n-Dodecane (as a representative linear alkane)

Solid acid catalyst (e.g., sulfated zirconia or a zeolite like H-ZSM-5)

High-pressure reactor

Gas chromatograph (GC) for product analysis

Procedure:

e The solid acid catalyst is activated by heating under a flow of inert gas.
» The high-pressure reactor is charged with the activated catalyst.

e Liquid n-dodecane is fed into the reactor.

e The reactor is heated to a temperature between 150°C and 250°C and pressurized with
hydrogen (to suppress cracking side reactions).

e The reaction is allowed to proceed for a set period, with samples taken periodically for
analysis.

e The product stream is cooled, and the liquid products are collected.
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e The product mixture is analyzed by GC to determine the distribution of isomers.

Expected Outcome: The product will be a complex mixture of C12 alkane isomers, with an
increased proportion of branched alkanes, including 3-Ethyl-2,2-dimethyloctane. The exact
composition will depend on the catalyst and reaction conditions.

Protocol 2: Free-Radical Halogenation (A Representative
Reaction)

While not a common synthetic route from 3-Ethyl-2,2-dimethyloctane, halogenation is a
classic reaction of alkanes and illustrates its potential reactivity under specific conditions. Free-
radical bromination is generally more selective than chlorination for the most substituted
carbon.[7]

Objective: To perform a representative halogenation reaction on a branched alkane.

Materials:

3-Ethyl-2,2-dimethyloctane

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCls) as solvent

A radical initiator (e.g., benzoyl peroxide)

UV lamp or heat source

Procedure:

In a round-bottom flask, dissolve 3-Ethyl-2,2-dimethyloctane in CCla.

Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

The flask is equipped with a condenser and stirred.

The reaction mixture is either heated to reflux or irradiated with a UV lamp to initiate the
reaction.
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The reaction progress is monitored by TLC or GC.

Upon completion, the reaction mixture is cooled, and the succinimide byproduct is removed
by filtration.

The solvent is removed under reduced pressure to yield the crude brominated product.

Purification can be achieved by column chromatography or distillation.

Expected Outcome: A mixture of monobrominated isomers will be formed. The major product is
expected to be the one where bromine has substituted a hydrogen at the most substituted
tertiary carbon, if sterically accessible.

Visualizations
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Caption: Workflow for acid-catalyzed isomerization of linear alkanes.

Free-Radical Halogenation Mechanism
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Caption: General mechanism for free-radical bromination of an alkane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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